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Compound of Interest

Compound Name: Isopropyl 3-aminocrotonate

Cat. No.: B017612

An In-depth Technical Guide to the Safe Handling of Isopropyl 3-aminocrotonate

This technical guide provides comprehensive safety data and handling precautions for
Isopropyl 3-aminocrotonate, geared towards researchers, scientists, and professionals in

drug development. The information is compiled from various safety data sheets and chemical
suppliers.

Chemical and Physical Properties

Isopropyl 3-aminocrotonate is a colorless to light yellow liquid.[1] It is soluble in organic
solvents but has limited solubility in water.[1]
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Property Value Reference
CAS Number 14205-46-0 [2]
Molecular Formula C7H13NO:2 [2]
Molecular Weight 143.18 g/mol [2]
Appearance C.:olc')rless to light yellow clear 1]

liquid
Boiling Point 80 °C @ 1 mmHg
Melting Point 19-23 °C
Density ~0.99 g/cm?3

B Soluble in organic solvents,
Solubility _ _ [1]
sparingly soluble in water.

Toxicological Data

Comprehensive toxicological data for Isopropyl 3-aminocrotonate is limited. However,
available data from acute toxicity studies are summarized below. The compound is classified as
a skin and eye irritant.
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Hazard Identification and GHS Classification

Isopropyl 3-aminocrotonate is classified under the Globally Harmonized System (GHS) with
the following hazards:

e H227: Combustible liquid.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
Signal Word: Warning

Experimental Protocols

Detailed experimental protocols for the toxicity testing of Isopropyl 3-aminocrotonate are not
publicly available. However, the reported toxicological data are typically obtained through
standardized methods, such as those outlined by the Organisation for Economic Co-operation
and Development (OECD).
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o Acute Oral Toxicity: Assessed using methods like OECD Test Guideline 420 (Acute Oral
Toxicity - Fixed Dose Procedure), 423 (Acute Oral Toxicity - Acute Toxic Class Method), or
425 (Acute Oral Toxicity: Up-and-Down Procedure).[3] These studies involve administering
the substance to animals (commonly rats) and observing for mortality and clinical signs of
toxicity over a specified period.[3]

e Acute Inhalation Toxicity: Generally follows protocols similar to OECD Test Guideline 403
(Acute Inhalation Toxicity).[4][5] This involves exposing animals to the substance via
inhalation for a set duration and monitoring for adverse effects.[4][5]

o Dermal and Eye Irritation: Standardized tests such as OECD Test Guideline 404 (Acute
Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion) are the conventional
methods.[6] These tests involve applying the substance to the skin or into the eye of a test
animal (typically a rabbit) and scoring the resulting irritation over time.[6]

Signaling Pathways

There is no publicly available information regarding the specific signaling pathways involved in
the toxicological effects of Isopropyl 3-aminocrotonate.

Safe Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with Isopropyl 3-
aminocrotonate.

Personal Protective Equipment (PPE) and Engineering
Controls

A workflow for the safe handling of Isopropyl 3-aminocrotonate is depicted below.

Preparation Handling Post-Handling

Mandatory
Consult SDS }—»{ fear Work in Ventilated Area Avoid Contact }—»{ Prevent Aerosolization }—»{ Store Properly }—»{ Dispose Waste }—»{ Decontaminate Area }—»{ Wash Hands
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Safe Handling Workflow for Isopropyl 3-aminocrotonate

e Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Wear a lab coat and
other protective clothing as necessary to prevent skin contact.

» Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a
NIOSH-approved respirator.

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away from heat,
sparks, and open flames.

Emergency and First-Aid Procedures

In case of accidental exposure, follow the first-aid measures outlined below.
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Exposure Event

Exposure

efliate Actions

Eye Contact Skin Contact Inhalation Ingestion

Immediately rinse with water for 15-20 min. Remove contaminated clothing, wash with soap and water. \Provide respiratory support if needed. Rinse mouth with water.

First-Aid Measures

Rinse Eyes Wash Skin Move to Fresh Air Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

First-Aid Response to Isopropyl 3-aminocrotonate Exposure

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid.
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Spills and Disposal

o Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in
a suitable container for disposal.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isopropyl 3-aminocrotonate safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017612#isopropyl-3-aminocrotonate-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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